Cas no 731863-02-8 (Acetic acid, [3-(4-pyridinyl)propoxy]-, 1,1-dimethylethyl ester)

• Product Name: Acetic acid, [3-(4-pyridinyl)propoxy]-, 1,1-dimethylethyl ester
• CAS No: 731863-02-8
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 542883
• PubChem ID: 71404264
• Update Time: 2025-04-19

Acetic acid, [3-(4-pyridinyl)propoxy]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [3-(4-pyridinyl)propoxy]-, 1,1-dimethylethyl ester
• tert-butyl 2-(3-pyridin-4-ylpropoxy)acetate
• tert-Butyl [3-(pyridin-4-yl)propoxy]acetate
• 731863-02-8
• DTXSID40825118

• Inchi： 1S/C14H21NO3/c1-14(2,3)18-13(16)11-17-10-4-5-12-6-8-15-9-7-12/h6-9H,4-5,10-11H2,1-3H3
• InChI Key： SDLSMUZTXNXLFM-UHFFFAOYSA-N
• SMILES： O(C(COCCCC1C=CN=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives